Cas no 90083-19-5 (2-Propynal, 3-[(1,1-dimethylethyl)dimethylsilyl]-)

• Product Name: 2-Propynal, 3-[(1,1-dimethylethyl)dimethylsilyl]-
• CAS No: 90083-19-5
• MF: C₉H₁₆OSi
• MW: 168.308243751526
• CID: 794533
• PubChem ID: 2757282
• Update Time: 2025-04-19

2-Propynal, 3-[(1,1-dimethylethyl)dimethylsilyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propynal, 3-[(1,1-dimethylethyl)dimethylsilyl]-
• 3-[tert-butyl(dimethyl)silyl]prop-2-ynal
• AKOS006293723
• DTXSID70373814
• 90083-19-5
• 3-(tert-butyldimethylsilyl)propiolaldehyde
• 3-tert-Butyldimethylsilylpropynal

• Inchi： 1S/C9H16OSi/c1-9(2,3)11(4,5)8-6-7-10/h7H,1-5H3
• InChI Key： VZWFIYZKTGGSPN-UHFFFAOYSA-N
• SMILES： [Si](C#CC=O)(C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 168.097041664g/mol
• Monoisotopic Mass: 168.097041664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.23640